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Compound of Interest

Compound Name: T-2307

Cat. No.: B1509299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical experimental

design for T-2307, a novel arylamidine antifungal agent. The protocols detailed below are

based on published preclinical studies and are intended to guide researchers in the evaluation

of T-2307 and similar compounds.

Introduction
T-2307 is an investigational antifungal agent with a unique mechanism of action that involves

the targeted disruption of the fungal mitochondrial membrane potential.[1][2][3] It exhibits

broad-spectrum activity against a range of clinically important yeasts and molds, including

species resistant to existing antifungal drugs.[4][5] Preclinical evaluation of T-2307 has

demonstrated its potent in vitro and in vivo efficacy, highlighting its potential as a valuable

therapeutic agent for invasive fungal infections.[1][6] This document outlines the key preclinical

experiments and methodologies for the comprehensive assessment of T-2307.

Mechanism of Action: Targeting Fungal
Mitochondria
T-2307 selectively targets fungal mitochondria, leading to a collapse of the mitochondrial

membrane potential.[3][7][8] This disruption of mitochondrial function is achieved through the

inhibition of the respiratory chain enzyme complexes III and IV.[5][9] The selective action of T-
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2307 on fungal mitochondria, with minimal effects on mammalian mitochondria, provides a

favorable therapeutic window.[3][7][9] The uptake of T-2307 into yeast cells is facilitated by a

specific polyamine transporter system, which contributes to its selective toxicity.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22948882/
https://pubmed.ncbi.nlm.nih.gov/22948882/
https://journals.asm.org/doi/10.1128/aac.01159-07
https://journals.asm.org/doi/10.1128/aac.00003-23
https://pubmed.ncbi.nlm.nih.gov/18227186/
https://pubmed.ncbi.nlm.nih.gov/18227186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3486560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3486560/
https://journals.asm.org/doi/10.1128/aac.05954-11
https://journals.asm.org/doi/10.1128/aac.00374-19
https://www.researchgate.net/figure/The-hypothesized-mechanism-of-action-of-T-2307-T-2307-is-concentrated-in-yeast-cells-by_fig6_333716119
https://www.benchchem.com/product/b1509299#experimental-design-for-t-2307-preclinical-studies
https://www.benchchem.com/product/b1509299#experimental-design-for-t-2307-preclinical-studies
https://www.benchchem.com/product/b1509299#experimental-design-for-t-2307-preclinical-studies
https://www.benchchem.com/product/b1509299#experimental-design-for-t-2307-preclinical-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1509299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1509299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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